Cefprozil monohydrate

• IUPAC Name: (6R,7R)-7-[[(2R)-2-amino-2-(4-hydroxyphenyl)acetyl]amino]-8-oxo-3-[(E)-prop-1-enyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;hydrate
• InChI: InChI=1S/C18H19N3O5S.H2O/c1-2-3-10-8-27-17-13(16(24)21(17)14(10)18(25)26)20-15(23)12(19)9-4-6-11(22)7-5-9;/h2-7,12-13,17,22H,8,19H2,1H3,(H,20,23)(H,25,26);1H2/b3-2+;/t12-,13-,17-;/m1./s1
• InChI Key: ALYUMNAHLSSTOU-CIRGZYLNSA-N
• Canonical SMILES: CC=CC1=C(N2C(C(C2=O)NC(=O)C(C3=CC=C(C=C3)O)N)SC1)C(=O)O.O
• Isomeric SMILES: C/C=C/C1=C(N2[C@@H]([C@@H](C2=O)NC(=O)[C@@H](C3=CC=C(C=C3)O)N)SC1)C(=O)O.O
• Molecular Formula: C18H21N3O6S
• Molecular Weight: 407.4 g/mol
• CAS RN: 111900-24-4, 121123-17-9

Description

Cefprozil monohydrate is a cephalosporin antibiotic that is commonly employed to treat a variety of bacterial infections, including those of the ear and skin, bronchitis, and others. The structural formula of Cefprozil monohydrate is (6 R,7 R)-7-[®-2-Amino-2-(p-hydroxyphenyl)acetamido]-8-oxo-3­ propenyl-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid monohydrate.

Chemical Reactions Analysis

The method for impurities quantification of cefprozil monohydrate according to Ph. Eur. monograph was successfully implemented on a Thermo Scientific™ Hypersil GOLD™aQ column. This method is suitable for drug substance impurity analysis, without any adjustment.

Physical And Chemical Properties Analysis

Cefprozil has a molecular formula of C18H19N3O5S and an average mass of 389.426 Da. It is well absorbed (95%) and has a distribution volume of 0.23 L/kg. It is excreted in urine (~60% as unchanged drug).

Scientific Research Applications

• Stability and Degradation Analysis : Cefprozil monohydrate is prone to degradation under various stress conditions such as hydrolytic, oxidative, photolytic, and thermal stress. High-performance thin-layer chromatographic systems are effective for its analysis and isolation of degradation products (Gawande & Bothara, 2014).

• Crystal Structure : The crystal structure of cefprozil monohydrate has been determined using synchrotron X-ray powder diffraction data, revealing its crystallization in space group P21. This structural knowledge aids in understanding its chemical properties and interactions (Butler et al., 2019).

• Synthetic Processes : Various synthetic processes, including mixed-anhydride and salification reactions, have been explored for producing cefprozil monohydrate. Adjusting the pH value with N,N-dimethylaniline during condensation reactions can improve yield and reduce reaction time (Jun-hong, 2011).

• Solubility Analysis : The solubility of cefprozil monohydrate in water varies significantly with pH and temperature, insights valuable for its formulation and storage (Sun et al., 2017).

• Biosynthesis in Aqueous Systems : Cefprozil can be efficiently biosynthesized in aqueous two-phase systems, with implications for its industrial production and purity improvement (Pan et al., 2018).

• UV Spectrophotometric Study : UV spectrophotometry has been employed to study cefprozil's degradation behavior, providing a simple method for its estimation in bulk and pharmaceutical forms (Jadhav et al., 2013).

• Pharmacodynamic Assessment : Cefprozil has been evaluated for its pharmacodynamic profile against Streptococcus pneumoniae, offering insights into effective dosage and therapeutic use (Nicolau et al., 2000).

• Antibacterial Activity Review : The in vitro antibacterial activity of cefprozil against various pathogens, including gram-positive and gram-negative bacteria, has been reviewed, highlighting its therapeutic potential (Thornsberry, 1992).

• Therapeutic Review : A comprehensive review of cefprozil as a broad-spectrum oral cephalosporin, including its beta-lactamase stability and suitability in treating respiratory and skin infections (Bhargava et al., 2003).

• Microbiome Reshaping by Antibiotics : A study on how cefprozil, a cephalosporin, affects the human gut microbiome, revealing that initial microbiome composition influences the impact of the antibiotic (Raymond et al., 2015).

• Population Pharmacokinetics : The population pharmacokinetics of cefprozil in healthy male Koreans has been studied, providing crucial data for clinical dosing and drug development (Jang et al., 2019).

• Comparative Pharmacokinetics and Safety : Comparative studies of cefprozil with other antibiotics like penicillin and cefaclor in terms of efficacy, safety, and pharmacokinetic properties have been conducted, contributing to its clinical positioning (Wiseman & Benfield, 1993).

Mechanism of Action

Cefprozil, like the penicillins, is a beta-lactam antibiotic. By binding to specific penicillin-binding proteins (PBPs) located inside the bacterial cell wall, it inhibits the third and last stage of bacterial cell wall synthesis.

Safety and Hazards

Cefprozil may cause serious side effects such as severe stomach pain, diarrhea that is watery or bloody (even if it occurs months after your last dose), fever, chills, sore throat, mouth sores, pale or yellowed skin, dark colored urine, fever, confusion or weakness, easy bruising, unusual bleeding, a seizure, or kidney problems.